Cas no 529-39-5 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-,(2S)-
• CAS No: 529-39-5
• MF: C₂₂H₂₄O₁₀
• MW: 448.419967651367
• CID: 368620
• PubChem ID: 73607
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-,(2S)-
• SAKURANIN (TETRAHYDRATE)
• (S)-5-(beta-D-Glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 5-(.beta.-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-, (2S)-
• 4H-1-Benzopyran-4-one, 5-(beta-D-glucopyranosyloxy)-2,3-dihydro-2-(4-hydroxyphenyl)-7-methoxy-, (S)-
• SAKURANIN
• 59YX7QWM4S
• CHEBI:81054
• Q3388148
• NSC407308
• DTXSID20967363
• (2S)-2-(4-hydroxyphenyl)-7-methoxy-4-oxo-3,4-dihydro-2H-1-benzopyran-5-yl beta-D-glucopyranoside
• (S)-5-beta-D-glucopyranosyloxy-2-(4-hydroxy-phenyl)-7-methoxy-chroman-4-one
• C17391
• UNII-59YX7QWM4S
• NSC 407308
• NSC-407308
• SAKURANETIN, 5-.BETA.-D-GLUCOPYRANOSIDE
• CHEMBL495847
• (2S)-2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (2S)-2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chroman-4-one
• 529-39-5
• (2S)-5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-2-(4-HYDROXYPHENYL)-7-METHOXY-4H-1-BENZOPYRAN-4-ONE
• 4H-1-BENZOPYRAN-4-ONE, 5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-2-(4-HYDROXYPHENYL)-7-METHOXY-, (S)-
• (S)-2-(4-hydroxyphenyl)-7-methoxy-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)chroman-4-one
• NCI60_003877
• SCHEMBL676523
• CHEMBL1998622
• LMPK12140564
• NS00015853
• NEPMMBQHELYZIW-UHFFFAOYSA-N
• SMR001875485
• MLS003171608
• MLSMR

• Inchi： 1S/C22H24O10/c1-29-12-6-15-18(13(25)8-14(30-15)10-2-4-11(24)5-3-10)16(7-12)31-22-21(28)20(27)19(26)17(9-23)32-22/h2-7,14,17,19-24,26-28H,8-9H2,1H3/t14-,17+,19+,20-,21+,22+/m0/s1
• InChI Key： NEPMMBQHELYZIW-YMTXFHFDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=C1C(C[C@@H](C1C=CC(=CC=1)O)O2)=O)OC

Computed Properties

• Exact Mass: 448.137
• Monoisotopic Mass: 448.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.507
• Boiling Point: 780.2°Cat760mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.652
• PSA: 155.14000
• LogP: 0.28600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides